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Compound of Interest

Compound Name: Cycostat

Cat. No.: B7790849 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information regarding the potential interactions

of Cycostat® (robenidine hydrochloride), a synthetic broad-spectrum chemical coccidiostat,

with other common feed additives. The following frequently asked questions (FAQs) and

troubleshooting guides are designed to address specific issues that may arise during

experimental research and feed formulation.

Frequently Asked Questions (FAQs)
Q1: Is Cycostat® (robenidine hydrochloride) compatible with other coccidiostats?

A1: No, it is recommended that Cycostat® (robenidine hydrochloride) not be mixed with other

coccidiostats.[1][2] This is a standard precaution to avoid potential antagonistic or synergistic

effects that have not been formally evaluated and could impact the efficacy and safety of the

anticoccidial program.

Q2: Are there any known interactions between Cycostat® and ionophore anticoccidials?

A2: While there are well-documented severe interactions between the antibiotic tiamulin and

ionophore anticoccidials such as monensin, narasin, and salinomycin[3][4][5][6], there is no

specific evidence in the reviewed literature of direct adverse interactions between robenidine

hydrochloride and ionophores. However, the general recommendation is to avoid mixing

robenidine hydrochloride with other coccidiostats.[1][2]
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Q3: Can Cycostat® be used in combination with antibacterial growth promoters?

A3: Yes, Cycostat® (under the brand name Robenz®) is approved for use in combination with

specific antibacterial agents in chickens. These include Aureomycin® (chlortetracycline),

BMD® (bacitracin methylene disalicylate), and Lincomix® (lincomycin).[7] For combinations

involving Aureomycin® or Lincomix®, a Veterinary Feed Directive (VFD) is required.[7]

Q4: Are there any known incompatibilities with mycotoxin binders?

A4: Yes, a significant incompatibility has been identified. Cycostat® (robenidine hydrochloride)

should not be used in feeds containing bentonite.[7][8][9] Bentonite is a type of clay commonly

used as a mycotoxin binder.[10] This is a critical consideration during feed formulation.

Q5: What is the general safety profile of Cycostat® regarding interactions?

A5: According to the European Food Safety Authority (EFSA), no interactions or

incompatibilities are expected when Robenz® 66G (a product containing robenidine

hydrochloride) is used as a feed additive for chickens and turkeys for fattening according to the

recommended guidelines.[11][12]
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Issue Encountered Potential Cause
Troubleshooting Steps &

Recommendations

Reduced anticoccidial efficacy

of Cycostat®

Concurrent use of another

coccidiostat.

Immediately cease the use of

the other coccidiostat.

Robenidine hydrochloride

should not be mixed with other

anticoccidials.[1][2] Review

feed formulation to ensure

Cycostat® is the sole

anticoccidial agent.

Presence of bentonite in the

feed.

Verify the composition of all

feed ingredients, especially

mycotoxin binders, to ensure

they do not contain bentonite.

[7][8][9] If bentonite is present,

reformulate the feed with a

non-bentonite-based

mycotoxin binder.

Unexpected adverse effects or

toxicity in animals

Potential interaction with an

unlisted feed additive.

Stop the use of the suspect

feed and consult a veterinarian

or poultry pathologist. Review

all feed components and their

potential for interaction. Report

the adverse event to the

product manufacturer and

relevant regulatory authorities.

Reduced growth performance

While Cycostat® is generally

safe, high doses or

interactions can affect

performance.

Confirm the correct dosage of

Cycostat® in the feed. A

tolerance study in chickens for

fattening showed a margin of

safety of approximately 2.5

times the recommended level.

[11] Ensure no incompatible

additives, like bentonite, are

present.
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Data Summary of Known Interactions

Feed Additive Class
Specific

Additive/Product

Compatibility with

Cycostat®

(Robenidine HCl)

Reference

Coccidiostats
Other coccidiostats

(general)
INCOMPATIBLE [1][2]

Antibacterial Growth

Promoters

Aureomycin®

(chlortetracycline)

Compatible (VFD

required)
[7]

BMD® (bacitracin

methylene

disalicylate)

Compatible [7]

Lincomix®

(lincomycin)

Compatible (VFD

required)
[7][9]

Mycotoxin Binders Bentonite INCOMPATIBLE [7][8][9]

Experimental Protocols
Example: Tolerance Study in Chickens for Fattening

This protocol is based on the methodology described in the EFSA's evaluation of Robenz®

66G.[11]

Objective: To determine the safety margin of robenidine hydrochloride in the target species.

Methodology:

Animals: A sufficient number of one-day-old chicks (e.g., 600) of a relevant commercial

broiler strain are randomly allocated to different treatment groups.

Dietary Treatments:

Group 1: Control diet (0 mg/kg robenidine HCl).

Group 2: Diet with the recommended level of robenidine HCl (e.g., 33 mg/kg).
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Group 3: Diet with 1.5 times the recommended level (e.g., 49.5 mg/kg).

Group 4: Diet with 2 times the recommended level (e.g., 66 mg/kg).

Group 5: Diet with 2.5 times the recommended level (e.g., 82.5 mg/kg).

Experimental Design:

The study is conducted over a typical broiler production cycle (e.g., 35 days).

Each treatment group should have multiple replicates (e.g., 6 replicates per gender with

10 birds each).

Feed and water are provided ad libitum.

Data Collection:

Performance: Body weight and feed consumption are measured weekly.

Health: Clinical examinations are performed twice daily.

Hematology and Clinical Biochemistry: Blood samples are collected from a subset of birds

at the end of the study.

Pathology: At the end of the study, birds are necropsied, and tissue samples are collected

for histopathological examination.

Statistical Analysis: Data are analyzed using appropriate statistical models (e.g., General

Linear Mixed Model) to determine the effects of the treatment on the measured parameters.

Visualizing Interaction Logic
The following diagrams illustrate the key logical relationships for the use of Cycostat® with

other feed additives.
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Caption: Logical relationships of Cycostat® with other feed additives.
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Caption: Workflow for a typical tolerance study in poultry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7790849?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7790849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

